Cas no 1713477-18-9 (4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine)

• Product Name: 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine
• CAS No: 1713477-18-9
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 5162049
• Update Time: 2025-06-13

4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine

• Inchi： 1S/C11H13ClN4O/c1-7(17-3)11-13-9(6-10(12)14-11)8-4-5-16(2)15-8/h4-7H,1-3H3
• InChI Key： ZAQZOCPRPKTLEU-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(C2C=CN(C)N=2)=CC(Cl)=N1

Additional information on 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine

Comprehensive Overview of 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine (CAS No. 1713477-18-9)

The compound 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine (CAS No. 1713477-18-9) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted pyrimidine core coupled with a methoxy-ethyl group and a methyl-pyrazole moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in kinase inhibition and enzyme-targeted therapies.

In recent years, the demand for heterocyclic compounds like 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine has surged due to their relevance in developing small-molecule therapeutics. This compound’s CAS No. 1713477-18-9 is frequently cited in patents related to cancer research and inflammatory diseases, aligning with trending searches for "kinase inhibitors in oncology" and "pyrimidine-based drug design." Its structural flexibility allows for derivatization, a key advantage highlighted in publications on fragment-based drug discovery (FBDD).

The methoxy-ethyl and methyl-pyrazole substituents in this compound contribute to its lipophilicity and bioavailability, critical factors in modern medicinal chemistry. These attributes address common user queries such as "how to improve drug solubility" and "role of pyrazole in drug development." Analytical techniques like HPLC and NMR are essential for characterizing its purity, a topic often searched by synthetic chemists. Furthermore, its stability under various pH conditions makes it a candidate for formulation studies, another hot topic in pharmaceutical forums.

Beyond therapeutics, CAS No. 1713477-18-9 is explored in agrochemical innovation, particularly in designing crop protection agents. The pyrimidine scaffold is known for its herbicidal and fungicidal properties, resonating with searches like "next-gen agrochemical intermediates." Regulatory-compliant synthesis methods for this compound are also a focus, addressing concerns about green chemistry and sustainable manufacturing—topics dominating industry conferences.

In summary, 4-Chloro-2-(1-methoxy-ethyl)-6-(1-methyl-1H-pyrazol-3-yl)-pyrimidine represents a nexus of pharmaceutical and agrochemical research. Its CAS No. 1713477-18-9 serves as a gateway to cutting-edge applications, from targeted drug delivery to eco-friendly pesticides. As interest in structure-activity relationships (SAR) grows, this compound’s profile will continue to expand in scientific literature and commercial pipelines.